Rubropunctatin
Rubropunctatin
Brand Name:
Vulcanchem
CAS No.:
514-67-0
VCID:
VC0192291
InChI:
InChI=1S/C21H22O5/c1-4-6-7-9-17(22)18-16-11-13-10-14(8-5-2)25-12-15(13)19(23)21(16,3)26-20(18)24/h5,8,10-12H,4,6-7,9H2,1-3H3/b8-5+/t21-/m1/s1
SMILES:
CCCCCC(=O)C1=C2C=C3C=C(OC=C3C(=O)C2(OC1=O)C)C=CC
Molecular Formula:
C21H22O5
Molecular Weight:
354.4 g/mol
Rubropunctatin
CAS No.: 514-67-0
Natural Products
VCID: VC0192291
Molecular Formula: C21H22O5
Molecular Weight: 354.4 g/mol
| CAS No. | 514-67-0 |
|---|---|
| Product Name | Rubropunctatin |
| Molecular Formula | C21H22O5 |
| Molecular Weight | 354.4 g/mol |
| IUPAC Name | (9aR)-3-hexanoyl-9a-methyl-6-[(E)-prop-1-enyl]furo[3,2-g]isochromene-2,9-dione |
| Standard InChI | InChI=1S/C21H22O5/c1-4-6-7-9-17(22)18-16-11-13-10-14(8-5-2)25-12-15(13)19(23)21(16,3)26-20(18)24/h5,8,10-12H,4,6-7,9H2,1-3H3/b8-5+/t21-/m1/s1 |
| Standard InChIKey | SULYDLFVUNXAMP-WKOQKXSESA-N |
| Isomeric SMILES | CCCCCC(=O)C1=C2C=C3C=C(OC=C3C(=O)[C@@]2(OC1=O)C)/C=C/C |
| SMILES | CCCCCC(=O)C1=C2C=C3C=C(OC=C3C(=O)C2(OC1=O)C)C=CC |
| Canonical SMILES | CCCCCC(=O)C1=C2C=C3C=C(OC=C3C(=O)C2(OC1=O)C)C=CC |
| Synonyms | rubropunctatin |
| PubChem Compound | 6452445 |
| Last Modified | Dec 23 2021 |
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